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Compound of Interest

Compound Name: Sodium acrylate

Cat. No.: B3431311

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical
properties of sodium acrylate, a key monomer in the synthesis of a wide range of polymers
with significant applications in research and pharmaceutical development.

Core Physicochemical Data

The essential properties of sodium acrylate are summarized below, providing a foundation for
its use in experimental and developmental contexts.

Property Value References
Chemical Formula CsHsNaO: [L1[21[31[4]15]
Molecular Weight 94.04 g/mol [L12113114116]11 71
IUPAC Name Sodium prop-2-enoate [11[3]
CAS Number 7446-81-3 [4][5]
Appearance White, granular or powdered ]

solid
Melting Point >300 °C [4][6]
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Relationship Between Chemical Formula and
Molecular Weight

The molecular weight of a compound is a direct derivative of its chemical formula and the
atomic weights of its constituent atoms. The following diagram illustrates this fundamental
relationship for sodium acrylate.
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Figure 1: Derivation of Sodium Acrylate's Molecular Weight.

Experimental Protocol: Solution Polymerization of
Sodium Acrylate

This protocol outlines a general methodology for the synthesis of poly(sodium acrylate), a
superabsorbent polymer, via solution polymerization. This technique is frequently employed
due to its relative simplicity and the water-soluble nature of the resulting polymer.[4]

Materials:
e Sodium acrylate (monomer)

o Deionized water (solvent)
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e Ammonium persulfate (initiator)

e Nitrogen gas

 |sopropanol (precipitation agent)

o Reaction vessel with a mechanical stirrer, reflux condenser, and nitrogen inlet
e Heating mantle

o Beakers and filtration apparatus

Procedure:

e Monomer Solution Preparation: A 25% (w/v) aqueous solution of sodium acrylate is
prepared by dissolving the monomer in deionized water within the reaction vessel.

 Inert Atmosphere: The solution is purged with nitrogen gas for 30 minutes to remove
dissolved oxygen, which can inhibit the polymerization reaction. A continuous, gentle flow of
nitrogen is maintained throughout the experiment.

e Initiator Introduction: The reaction mixture is heated to 60°C. A pre-dissolved aqueous
solution of ammonium persulfate (1% relative to the monomer weight) is then introduced to
initiate the polymerization.

e Polymerization Reaction: The reaction is allowed to proceed for 3-4 hours at 60°C with
continuous stirring. An increase in viscosity will be observed as the polymer chains grow.

o Polymer Precipitation and Purification: The resulting viscous polymer solution is cooled to
room temperature and then slowly poured into an excess of isopropanol with vigorous
stirring to precipitate the poly(sodium acrylate).

« |solation and Drying: The precipitated polymer is collected by filtration, washed with
isopropanol to remove any unreacted monomer and initiator, and subsequently dried in a
vacuum oven at 70°C until a constant weight is achieved.

Experimental Workflow Diagram
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The following diagram provides a visual representation of the key stages in the solution
polymerization of sodium acrylate.

1. Prepare 25% (w/v)
Sodium Acrylate Solution

'

2. Purge with N2
for 30 min

'

3. Heat to 60°C

;

4. Add Ammonium Persulfate
(Initiator)

;

5. Polymerize for 3-4 hours
at 60°C

'

6. Precipitate Polymer
in Isopropanol

'

7. Filter and Wash
with Isopropanol

'

8. Dry under Vacuum
at 70°C

Poly(sodium acrylate)
Product
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Figure 2: Workflow for Poly(sodium acrylate) Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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